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Compound of Interest

Compound Name: 4-Methylumbelliferyl nonanoate

Cat. No.: B092049 Get Quote

Essential Safety and Handling Guide for 4-
Methylumbelliferyl Nonanoate
This guide provides immediate, essential safety and logistical information for handling 4-
Methylumbelliferyl nonanoate in a laboratory setting. The following procedures are designed

to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling 4-Methylumbelliferyl nonanoate, it is crucial to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The required PPE is

determined by a risk assessment based on the procedures being performed.[1]
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PPE Category Item Specification

Hand Protection Protective gloves

Nitrile gloves are

recommended. Always inspect

gloves prior to use and use

proper removal techniques.[2]

Eye Protection Safety glasses or goggles

Wear safety goggles with side-

shields to protect against

splashes.[1][3]

Skin and Body Protection Laboratory coat

A standard lab coat is sufficient

for most procedures. For tasks

with a higher risk of splashing,

consider an impervious apron.

[1][3]

Respiratory Protection Respirator

If there is a risk of generating

dust or aerosols, a suitable

respirator should be worn.[2][3]

[4]

Operational and Disposal Plans
Proper handling, storage, and disposal of 4-Methylumbelliferyl nonanoate are critical for

laboratory safety and environmental protection.

Handling and Storage:

Avoid inhalation, and contact with skin and eyes.[3][4]

Use in a well-ventilated area.[3][4]

Do not eat, drink, or smoke when using this product.[3][4]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Recommended

storage is at -20°C, protected from light.[6]

Spill Response:
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Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

suitable, labeled container for disposal.[4][7]

For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Disposal:

Dispose of 4-Methylumbelliferyl nonanoate and any contaminated materials in accordance

with local, state, and federal regulations.

Do not allow the product to enter drains or waterways.[8]

Contaminated containers should be treated as the product itself and disposed of accordingly.

Experimental Workflow
The following diagram outlines a typical experimental workflow for using 4-Methylumbelliferyl
nonanoate as a fluorogenic substrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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